N-[2-Fluoro-4-(1-hydroxypropyl)phenyl]methanesulfonamide

• CAS RN: 824937-73-7
• Molecular Formula: C10H14FNO3S
• Molecular Weight: 247.29 g/mol
• IUPAC Name: N-[2-fluoro-4-(1-hydroxypropyl)phenyl]methanesulfonamide
• InChI: InChI=1S/C10H14FNO3S/c1-3-10(13)7-4-5-9(8(11)6-7)12-16(2,14)15/h4-6,10,12-13H,3H2,1-2H3
• InChI Key: GIWBLKCOTQJYRU-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC(=C(C=C1)NS(=O)(=O)C)F)O

Description

N-[2-Fluoro-4-(1-hydroxypropyl)phenyl]methanesulfonamide is a useful research compound. Its molecular formula is C10H14FNO3S and its molecular weight is 247.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A cooled solution of N-(2-Fluoro-4-formylphenyl)methansulfonamide (20-3, 0.424 g, 2 mmol) in THF (20 mL) at 0° C. was treated with Grignard reagent (4 mmol) and stirred at 0° C. for 30 min. The reaction mixture was quenched with saturated ammonium chloride solution, diluted with water and extracted with EtOAc several times. The combined organic layers were washed with water and brine, dried over MgSO4, filtered, and the filtrate was concentrated in vacuo. The residue was purified by flash column chromatography on silica gel using EtOAc:hexanes (1:1) as eluant to N-[2-fluoro-4-(1-hydroxypropyl)phenyl]methanesulfonamide (20-4, LJO-337).